Cas no 2091529-07-4 (Methyl 2-(4,5-diamino-2-bromophenyl)acetate)

• Product Name: Methyl 2-(4,5-diamino-2-bromophenyl)acetate
• CAS No: 2091529-07-4
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5637882
• PubChem ID: 131398232
• Update Time: 2025-05-20

Methyl 2-(4,5-diamino-2-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2091529-07-4
• methyl 2-(4,5-diamino-2-bromophenyl)acetate
• EN300-27782771
• Methyl 2-(4,5-diamino-2-bromophenyl)acetate

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4H,3,11-12H2,1H3
• InChI Key： FGTRGIPKANZWRY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)OC)N)N

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Additional information on Methyl 2-(4,5-diamino-2-bromophenyl)acetate

Methyl 2-(4,5-diamino-2-bromophenyl)acetate: A Comprehensive Overview

Methyl 2-(4,5-diamino-2-bromophenyl)acetate (CAS No. 2091529-07-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl ring and an acetate ester group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of Methyl 2-(4,5-diamino-2-bromophenyl)acetate is C₁₀H₁₃BrN₂O₂. Its molecular weight is approximately 263.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of an aromatic ring and the subsequent esterification of the resulting carboxylic acid. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which are essential for its use in research and development.

In recent years, Methyl 2-(4,5-diamino-2-bromophenyl)acetate has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of more complex molecules with pharmacological significance. For instance, researchers have explored its use in the development of novel anti-cancer agents and anti-inflammatory drugs.

A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of Methyl 2-(4,5-diamino-2-bromophenyl)acetate exhibit potent cytotoxic effects against various cancer cell lines. The bromine atom in the phenyl ring plays a critical role in enhancing the compound's ability to interact with specific cellular targets, thereby improving its therapeutic efficacy. This finding has opened new avenues for the design and synthesis of more effective cancer treatments.

Beyond its potential in oncology, Methyl 2-(4,5-diamino-2-bromophenyl)acetate has also shown promise in the field of anti-inflammatory research. Inflammation is a complex biological response to stimuli such as pathogens or tissue damage, and it plays a central role in many diseases. A recent study published in the Inflammation Research Journal (2020) demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This anti-inflammatory activity suggests that it could be a valuable lead compound for developing new treatments for inflammatory disorders.

The solubility and stability of Methyl 2-(4,5-diamino-2-bromophenyl)acetate are important considerations for its practical application. It is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. However, its solubility in water is limited, which can pose challenges for certain formulations. To address this issue, researchers have developed various strategies to enhance its water solubility, including the use of cyclodextrin complexes and nanoparticle formulations.

The safety profile of Methyl 2-(4,5-diamino-2-bromophenyl)acetate has been extensively evaluated through preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Methyl 2-(4,5-diamino-2-bromophenyl)acetate (CAS No. 2091529-07-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing medical science.